3-[(4-Methylbenzyl)thio]-6-pyridin-4-ylpyridazine

• IUPAC Name: 3-[(4-methylphenyl)methylsulfanyl]-6-pyridin-4-ylpyridazine
• InChI: InChI=1S/C17H15N3S/c1-13-2-4-14(5-3-13)12-21-17-7-6-16(19-20-17)15-8-10-18-11-9-15/h2-11H,12H2,1H3
• InChI Key: INXYCVLDDUIOLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(C=C2)C3=CC=NC=C3
• Molecular Formula: C17H15N3S
• Molecular Weight: 293.4 g/mol

Description

3-[(4-Methylbenzyl)thio]-6-pyridin-4-ylpyridazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyridazine derivatives and has been found to exhibit promising biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide has been explored, with evaluations of their antimicrobial activities. This research demonstrated that synthesized compounds showed good to moderate antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (Hacer Bayrak et al., 2009).

Antiulcer Agents and Metabolic Properties

Studies on substituted imidazo[1,2-a]pyridines and analogues have revealed their gastric antisecretory and cytoprotective properties, pointing to their potential as antiulcer agents. These compounds exhibit pharmacologic profiles suitable for clinical evaluation, highlighting their significance in the treatment of ulcers (J. Kaminski et al., 1987).

Heterocyclic Synthesis

The creation of new heterocyclic systems, such as pyrido[3′,2′:4,5]thieno[2,3-c]cinnolines, showcases the versatility of pyridazine derivatives in synthesizing novel compounds. These studies contribute to expanding the chemical space for potential therapeutic and material science applications (V. Artemov et al., 1998).

Water Oxidation Catalysts

Research into Ru complexes for water oxidation demonstrates the application of pyridazine derivatives in environmental and energy-related catalysis. The development of efficient water oxidation catalysts is crucial for advancing sustainable energy technologies (R. Zong & R. Thummel, 2005).

Antibacterial Agents

The synthesis of novel heterocyclic compounds containing a sulfonamido moiety has shown promise for antibacterial applications. These compounds, suitable for use as antibacterial agents, underscore the importance of pyridazine derivatives in developing new antibiotics (M. E. Azab et al., 2013).

Mechanism of Action

Target of Action

Many compounds like this are designed to interact with specific proteins or enzymes in the body. These targets are often key players in disease processes. For example, some compounds might target Cyclin-dependent kinases (CDKs), which are appealing targets for cancer treatment .

Biochemical Pathways

The compound’s effects would depend on the biochemical pathways in which its target is involved. For example, a compound targeting CDKs would affect cell cycle regulation .